3-(2-chloro-6-fluorophenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)propanamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)propanamide
• InChI: InChI=1S/C17H22ClFN2O3S/c1-25(23,24)21-12-5-6-13(21)10-11(9-12)20-17(22)8-7-14-15(18)3-2-4-16(14)19/h2-4,11-13H,5-10H2,1H3,(H,20,22)
• InChI Key: DKPBYLCZHMQINM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)CCC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H22ClFN2O3S
• Molecular Weight: 388.9 g/mol
• CAS No.: 2034304-19-1

Description

3-(2-chloro-6-fluorophenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)propanamide is a useful research compound. Its molecular formula is C17H22ClFN2O3S and its molecular weight is 388.88. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification Techniques

The compound is involved in the field of chemical synthesis, particularly in reactions like atom-transfer radical cyclizations. Studies have shown that related structures can be utilized in the synthesis of complex molecules, indicating potential applications in creating novel compounds with specific functionalities. For example, methyl 2-iodo-2-(phenylsulfonyl)-4-pentenoate is reacted with N-BOC-allylamine to afford substituted 3-azabicyclo-[3.3.0]octanes, showcasing the compound's relevance in synthesizing bicyclic structures which could share mechanistic or structural similarities with the compound (Flynn, Zabrowski, & Nosal, 1992).

Biomedical Analysis and Drug Stability

In biomedical contexts, related compounds have been investigated for their interactions with biological molecules and their stability under various conditions. For instance, gliclazide, a drug with a structural motif of 3-azabicyclo[3.3.0]oct-3-yl, has been studied for its degradation in the presence of different ions, with findings highlighting the protective effects of human serum proteins on drug stability. Such research underscores the importance of understanding chemical interactions in biological systems, potentially guiding the application of the compound in pharmaceutical formulations (Kobayashi et al., 1986).

Neurokinin-1 Receptor Antagonism

Research on neurokinin-1 (NK1) receptor antagonists has yielded compounds with significant therapeutic potential in treating conditions like emesis and depression. One study describes the synthesis of an orally active, water-soluble NK1 receptor antagonist, indicating the potential utility of structurally complex compounds in developing new medications for central nervous system disorders (Harrison et al., 2001).

TRPV1 Antagonism for Pain Management

The development of TRPV1 antagonists for pain management involves the exploration of compounds with specific structural features. A study on 2-(3,5-difluoro-4-methylsulfonaminophenyl)propanamides demonstrates the relevance of such structures in creating potent antagonists for the TRPV1 receptor, a target for novel analgesic drugs. This indicates the potential application of the compound in pain research and therapy (Kim et al., 2018).